Cas no 1806670-50-7 (Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate
• CAS No: 1806670-50-7
• MF: C₁₃H₁₃F₃O₃S
• MW: 306.300733327866
• CID: 4794769
• Update Time: 2025-06-08

Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C13H13F3O3S/c1-2-19-12(18)10-5-6-11(20-13(14,15)16)9(8-10)4-3-7-17/h5-8H,2-4H2,1H3
• InChI Key： JDYCYDUSZQONGP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(=O)OCC)=CC=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 333
• XLogP3: 3.6
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate

Recent Advances in the Study of Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate (CAS: 1806670-50-7)

Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate (CAS: 1806670-50-7) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylthio and oxopropyl functional groups, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of drug discovery and development.

The synthesis of Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic route involving the condensation of 4-(trifluoromethylthio)benzoic acid derivatives with ethyl acetoacetate, followed by selective oxidation. The reported method achieved a yield of 78% with high purity (>98%), making it suitable for large-scale production. The compound's structural elucidation was confirmed using NMR spectroscopy and mass spectrometry, providing a solid foundation for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate exhibits moderate inhibitory effects on certain inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's potential as a building block for the development of more complex pharmaceutical agents. Researchers have explored its utility in the synthesis of trifluoromethylthio-containing analogs of known drugs, which could enhance metabolic stability and bioavailability. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful incorporation of Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate into a series of kinase inhibitors, resulting in improved potency against specific cancer cell lines.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate. Issues such as solubility, pharmacokinetics, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of this compound.

In conclusion, Ethyl 3-(3-oxopropyl)-4-(trifluoromethylthio)benzoate (CAS: 1806670-50-7) represents a versatile and intriguing molecule in the realm of chemical biology and drug discovery. Its unique structural features and preliminary biological activities warrant further investigation, particularly in the context of inflammatory diseases and oncology. Future research should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.